2-(4-fluorophenoxy)-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C13H14FN3O4/c1-19-7-6-12-16-17-13(21-12)15-11(18)8-20-10-4-2-9(14)3-5-10/h2-5H,6-8H2,1H3,(H,15,17,18)
• InChI Key: LZXPBPLDBDIUFY-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NN=C(O1)NC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C13H14FN3O4
• Molecular Weight: 295.27 g/mol

Description

2-(4-fluorophenoxy)-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)acetamide is a chemical compound that has gained attention for its potential use in scientific research. This compound is commonly referred to as "compound X" in the research community. In

Scientific Research Applications

Chemotherapeutic Potential

A study explored the design and synthesis of new derivatives involving the 1,3,4-oxadiazole moiety, such as N'-(arylidene)-2-(3-methoxyphenoxy)acetohydrazide and related compounds, for their potential as chemotherapeutic agents. These compounds were evaluated for their in vitro antimicrobial activity against various bacteria and fungi, and for their antiproliferative activity against human tumor cell lines, including A549 lung and MCF7 breast cancer cell lines. Among these, a compound with a 1,3,4-oxadiazole ring and a 6-methoxy benzothiazole moiety exhibited the highest inhibitory activity against tumor cell lines, highlighting the chemotherapeutic potential of such compounds (Kaya et al., 2017).